Cas no 2137998-43-5 (1-(4-chloro-1,3-thiazol-5-yl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(4-chloro-1,3-thiazol-5-yl)methyl-1H-imidazol-2-amine
• CAS No: 2137998-43-5
• MF: C₇H₇ClN₄S
• MW: 214.67527794838
• CID: 5990154
• PubChem ID: 165480100
• Update Time: 2025-06-08

1-(4-chloro-1,3-thiazol-5-yl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-1,3-thiazol-5-yl)methyl-1H-imidazol-2-amine
• 1-[(4-chloro-1,3-thiazol-5-yl)methyl]-1H-imidazol-2-amine
• 2137998-43-5
• EN300-1111440

• Inchi： 1S/C7H7ClN4S/c8-6-5(13-4-11-6)3-12-2-1-10-7(12)9/h1-2,4H,3H2,(H2,9,10)
• InChI Key： QPGQTOFEASCTBI-UHFFFAOYSA-N
• SMILES： ClC1=C(CN2C=CN=C2N)SC=N1

Computed Properties

• Exact Mass: 214.0079951g/mol
• Monoisotopic Mass: 214.0079951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85Ų

Additional information on 1-(4-chloro-1,3-thiazol-5-yl)methyl-1H-imidazol-2-amine

Comprehensive Overview of 1-(4-chloro-1,3-thiazol-5-yl)methyl-1H-imidazol-2-amine (CAS No. 2137998-43-5)

The compound 1-(4-chloro-1,3-thiazol-5-yl)methyl-1H-imidazol-2-amine (CAS No. 2137998-43-5) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceuticals and agrochemicals. With the increasing demand for novel bioactive compounds, researchers are exploring the unique properties of this thiazole-imidazole derivative. Its molecular structure, featuring a chlorothiazole moiety linked to an imidazol-2-amine group, makes it a promising candidate for further study in drug discovery and material science.

One of the most frequently searched questions about 1-(4-chloro-1,3-thiazol-5-yl)methyl-1H-imidazol-2-amine revolves around its synthesis methods and reactivity. Current literature suggests that this compound can be synthesized through multi-step organic reactions, including nucleophilic substitution and cyclization processes. The presence of both chloro and amino functional groups in its structure allows for diverse chemical modifications, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential as a building block for more complex molecules with enhanced biological activity.

In the context of drug development, 1-(4-chloro-1,3-thiazol-5-yl)methyl-1H-imidazol-2-amine has shown intriguing interactions with various biological targets. Preliminary studies indicate that its imidazole ring may contribute to hydrogen bonding with enzymes or receptors, while the thiazole component could enhance membrane permeability. These characteristics align with current trends in small-molecule therapeutics, where researchers seek compounds with optimal pharmacokinetic properties. The compound's potential applications in addressing antimicrobial resistance and inflammatory diseases are particularly relevant to contemporary healthcare challenges.

From a material science perspective, the electronic properties of 1-(4-chloro-1,3-thiazol-5-yl)methyl-1H-imidazol-2-amine warrant investigation. The conjugated system formed by its aromatic rings suggests possible applications in organic electronics or as a ligand in coordination chemistry. Recent advances in computational chemistry have enabled more accurate predictions of such compounds' behavior, making them attractive targets for molecular design projects. The compound's stability under various conditions is another area of active research, particularly for industrial applications.

The analytical characterization of 1-(4-chloro-1,3-thiazol-5-yl)methyl-1H-imidazol-2-amine typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's purity and structural features, which are crucial for reproducibility in research. As the scientific community places greater emphasis on research reproducibility, proper characterization of such specialized chemicals becomes increasingly important. The compound's spectral data and physical properties are valuable references for researchers working in related fields.

Environmental considerations regarding 1-(4-chloro-1,3-thiazol-5-yl)methyl-1H-imidazol-2-amine have also emerged as a topic of interest. With growing awareness of green chemistry principles, researchers are exploring more sustainable synthesis routes and evaluating the compound's biodegradability. These aspects are particularly relevant given the increasing regulatory scrutiny of chemical products. The development of eco-friendly alternatives or catalytic processes for producing such compounds represents an important direction for future research.

In the commercial sphere, 1-(4-chloro-1,3-thiazol-5-yl)methyl-1H-imidazol-2-amine has attracted attention from fine chemical suppliers and research chemical providers. The compound's availability in various quantities and purities facilitates its adoption across different research settings. Quality control measures, including HPLC analysis and stability testing, ensure that researchers receive materials suitable for their specific applications. The compound's storage requirements and handling precautions are also important considerations for laboratory personnel.

Looking ahead, the scientific community anticipates continued exploration of 1-(4-chloro-1,3-thiazol-5-yl)methyl-1H-imidazol-2-amine's potential. Its structural features position it as a valuable scaffold for medicinal chemistry optimization, while its physical properties suggest possible uses in advanced materials. As research methodologies evolve and interdisciplinary approaches become more common, this compound may find applications in unexpected areas. The integration of machine learning in chemical research could further accelerate the discovery of novel derivatives with enhanced properties.